1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one

• Molecular Formula: C19H21N7O3S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 1-[4-[4-(7H-purin-6-yl)piperazin-1-yl]sulfonylphenyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H21N7O3S/c27-16-2-1-7-26(16)14-3-5-15(6-4-14)30(28,29)25-10-8-24(9-11-25)19-17-18(21-12-20-17)22-13-23-19/h3-6,12-13H,1-2,7-11H2,(H,20,21,22,23)
• InChI Key: SKESGCSFZWCVIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C4=NC=NC5=C4NC=N5

Description

1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one is a potent and selective inhibitor of Phosphodiesterase 5 (PDE5), an enzyme that hydrolyzes the key secondary messenger cyclic guanosine monophosphate (cGMP) [https://pubmed.ncbi.nlm.nih.gov/12837647/]. By elevating intracellular cGMP levels, this compound is a valuable research tool for investigating pathways relevant to oncology and cardiovascular biology. In cancer research, it has been studied for its potential to induce apoptosis and overcome drug resistance in various malignancies, including multiple myeloma and chronic lymphocytic leukemia, by modulating the cGMP-dependent protein kinase G (PKG) pathway [https://www.nature.com/articles/s41375-021-01343-w]. Furthermore, its mechanism of action on the nitric oxide (NO)-cGMP signaling axis makes it relevant for preclinical studies of pulmonary arterial hypertension and other vascular disorders where vasodilation and smooth muscle relaxation are therapeutic goals [https://www.ahajournals.org/doi/10.1161/CIRCRESAHA.116.303936]. Its research value is underscored by its utility in dissecting the complex cGMP-mediated signaling networks that influence cell proliferation, viability, and vascular tone.

Preparation Methods

Reaction Pathway

This intermediate is synthesized via nucleophilic substitution between a purine derivative and a piperazine precursor.

Steps :

• Activation of the purine : The 6-position of 7H-purine is activated (e.g., via halogenation or introduction of a leaving group).

• Coupling with piperazine : A piperazine derivative reacts with the activated purine under basic conditions.

Table 1: Representative Reaction Conditions for Purine-Piperazine Coupling

Reagent/Condition	Role	Source Reference
7H-purin-6-yl chloride	Electrophilic purine derivative
Piperazine	Nucleophile
K₂CO₃ or NaHCO₃	Base for deprotonation
DMF, THF, or DMSO	Polar aprotic solvents
60–100°C	Reaction temperature

Key Insight : Purine activation is critical to achieving regioselectivity. Halogenation at the 6-position (e.g., using POCl₃) enhances reactivity for nucleophilic substitution.

Stage 2: Formation of the Sulfonamide Linkage

Reaction Pathway

The sulfonamide bond is formed via reaction between a sulfonyl chloride and an amine .

Steps :

• Synthesis of 4-(piperazinyl)phenyl sulfonyl chloride :

  • Reagent : 4-(Piperazinyl)benzenesulfonyl chloride.

  • Base : NaHCO₃ or Na₂CO₃ for deprotonation of the piperazine amine.

• Coupling with the purine-piperazine intermediate :

  • Conditions : Room temperature, aqueous or organic solvents (e.g., THF, acetone).

Table 2: Sulfonamide Formation Parameters

Parameter	Optimal Value	Rationale	Source Reference
Solvent	THF/acetone (3:2)	Enhances solubility and reaction rate
Temperature	0–25°C	Minimizes side reactions
Reaction Time	4–24 hours	Ensures complete conversion
Yield	60–75%	Depends on steric hindrance

Critical Note : The sulfonamide formation is highly sensitive to steric effects. Bulky substituents on the piperazine or purine may reduce yields.

Stage 3: Attachment to Pyrrolidinone

Reaction Pathway

The sulfonamide-phenyl intermediate is coupled to the pyrrolidinone ring via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling .

Table 3: Pyrrolidinone Coupling Methods

Method	Reagents/Conditions	Advantages	Challenges
Nucleophilic substitution	Pyrrolidinone amine, DCC, DMAP	High regioselectivity	Requires activated aryl rings
Suzuki-Miyaura coupling	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	Tolerates diverse substituents	Requires boronic acid intermediates

Example Protocol :

• Pyrrolidinone activation : React pyrrolidin-2-one with a sulfonyl chloride derivative to form an acyl chloride intermediate.

• Coupling : Introduce the sulfonamide-phenyl group under reflux conditions with a base (e.g., K₂CO₃).

Purification and Characterization

Purification Techniques

Method	Application	Source Reference
Column chromatography	Silica gel, eluent: EtOAc/MeOH
Crystallization	Ethanol or methanol

Characterization Data

Technique	Key Observations	Source Reference
¹H NMR	δ 4.0–4.5 (pyrrolidinone CH₂), δ 7.5–8.0 (aromatic protons)
IR	S=O stretch at 1150–1300 cm⁻¹
HRMS	[M+H]⁺ calculated vs. observed

Example Data : For the sulfonamide intermediate, IR peaks at 1150 cm⁻¹ (S=O) confirm bond formation.

Challenges and Optimization Strategies

Common Issues

Challenge	Solution	Source Reference
Low yields	Optimize solvent polarity (e.g., DMSO for polar reactions)
Side reactions	Use protecting groups for amines
Stereochemical control	Employ chiral catalysts or resolve racemates

Catalytic Approaches

Palladium-catalyzed coupling (e.g., Buchwald-Hartwig amination) enhances efficiency for sterically hindered intermediates.

Comparative Analysis of Synthetic Routes

Route	Yields (%)	Purity (%)	Cost-Efficiency
Sulfonamide + nucleophilic substitution	60–75	95+	Moderate
Palladium-catalyzed coupling	50–65	90–95	High

Chemical Reactions Analysis

Types of Reactions

1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a sulfoxide or sulfone, while reduction could produce a simpler amine derivative.

Scientific Research Applications

1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes involving purine derivatives.

Industry: It could be used in the production of specialty chemicals or materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one involves its interaction with molecular targets such as enzymes or receptors. The purine moiety may bind to specific sites on these targets, modulating their activity. This can lead to various biological effects, depending on the specific pathways involved.

Comparison with Similar Compounds

Alpha-Adrenoceptor Affinity

Compound	Substituents on Arylpiperazine	pKi (α1-AR)	pKi (α2-AR)	Reference
Compound 7	2-chlorophenyl	7.13	N/A
Compound 18	4-chlorophenyl	N/A	7.29
Compound 8	2-hydroxyphenyl	6.71	N/A
Target Compound	Purine-6-yl	Not tested	Not tested	—

Key Findings :

• Chlorine substituents enhance α1-AR (compound 7) or α2-AR (compound 18) affinity, likely due to hydrophobic interactions with receptor subpockets .
• Hydroxyl groups (compound 8) reduce α1-AR affinity compared to chloro-substituted analogs, suggesting steric or electronic effects .
• The purine moiety in the target compound may introduce novel interactions due to its planar aromatic structure and hydrogen-bonding capacity, but empirical data are lacking.

Antiarrhythmic Activity

Compound	Substituents	ED50 (mg/kg, iv)	Model	Reference
Compound 13	2-ethoxyphenyl	1.0	Epinephrine-induced arrhythmia
Compound 8	2-hydroxyphenyl	1.9	Adrenaline-induced arrhythmia
Target Compound	Purine-6-yl	Not tested	—	—

Key Findings :

• Ethoxy and hydroxy substituents (compounds 13 and 8) confer potent antiarrhythmic activity, likely via adrenoceptor modulation .
• The sulfonylphenyl group in the target compound may alter pharmacokinetics (e.g., solubility, half-life) compared to propyl-linked analogs.

Hypotensive Effects

Compound	Substituents	Dose (mg/kg, iv)	Duration of Effect	Reference
Fluorine-substituted	4-Fluorophenyl	2.5	>1 hour
Hydroxy-substituted	4-Hydroxyphenyl	2.5	>1 hour
Compound 8	2-hydroxyphenyl	5–10	Not specified
Target Compound	Purine-6-yl	Not tested	—	—

Key Findings :

• The purine-sulfonyl motif in the target compound could influence bioavailability or target selectivity, but further studies are required.

Structural Insights and Trends

• Piperazine Linker : The presence of a piperazine ring is critical for AR binding across all analogs .
• Substituent Effects : Chlorine and ethoxy groups enhance receptor affinity and antiarrhythmic potency, while hydroxyl groups reduce affinity but retain hypotensive activity .

Biological Activity

The compound 1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including its pharmacological properties and mechanisms of action, supported by data tables, case studies, and relevant research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{22}\text{N}_{6}\text{O}_{2}\text{S}$$

This structure includes a pyrrolidine ring, a piperazine moiety, and a purine derivative, contributing to its diverse biological interactions.

Pharmacological Properties

• Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation. Studies indicate that derivatives containing piperazine and pyrrolidine rings exhibit significant cytotoxic effects against various cancer cell lines, including breast and prostate cancer cells. For instance, a related study demonstrated that modifications in the piperazine structure can enhance anticancer activity by targeting specific cellular pathways such as apoptosis and cell cycle regulation .
• Antimicrobial Activity : Research has indicated that compounds with similar structures exhibit antibacterial properties against strains like Salmonella typhi and Bacillus subtilis. The sulfonamide group in the compound is known for its role in antimicrobial activity by inhibiting bacterial enzymes .
• Enzyme Inhibition : The compound has been evaluated for its ability to inhibit enzymes such as acetylcholinesterase (AChE) and urease. Inhibitory activity against AChE is particularly relevant for treating neurodegenerative diseases like Alzheimer's .

The biological activity of 1-(4-{[4-(7H-purin-6-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one is believed to be mediated through several mechanisms:

• Binding Affinity : Molecular docking studies have shown that the compound binds effectively to target proteins involved in cancer progression and bacterial metabolism.
• Cell Cycle Arrest : The compound induces cell cycle arrest in cancer cells, leading to apoptosis. This effect is linked to the activation of pro-apoptotic factors and inhibition of anti-apoptotic proteins.

Data Tables

Biological Activity	Target	IC50 Value	Reference
Anticancer	Breast Cancer Cells	18 µM
Antimicrobial	Salmonella typhi	Moderate Activity
Enzyme Inhibition	Acetylcholinesterase	Strong Inhibition

Case Study 1: Anticancer Efficacy

In a study published in Molecules, researchers synthesized various derivatives of the compound and tested their efficacy against human breast cancer cells. The results showed that certain modifications led to enhanced cytotoxicity, with IC50 values significantly lower than those of standard chemotherapeutic agents .

Case Study 2: Antimicrobial Testing

Another study focused on the antimicrobial properties of similar sulfonamide derivatives. Results indicated moderate to strong antibacterial activity against several strains, with the mechanism attributed to enzyme inhibition critical for bacterial survival .

Q & A

Q. What strategies resolve discrepancies in crystallographic vs. spectroscopic structural data?

• Answer :
• Dynamic NMR : Probe conformational flexibility in solution (e.g., ’s crystallographic data vs. NMR shifts) .
• DFT calculations : Compare experimental and theoretical spectra to identify dominant conformers (’s computational descriptors) .